Cas no 252555-01-4 (Acolbifene hydrochloride)

• Product Name: Acolbifene hydrochloride
• CAS No: 252555-01-4
• MF: C₂₉H₃₂ClNO₄
• MW: 494.021687507629
• CID: 266948
• PubChem ID: 155436
• Update Time: 2025-10-21

Acolbifene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3-(4-hydroxyphenyl)-4-methyl-2-[4-[2-(1-piperidinyl)ethoxy]phenyl]-,hydrochloride (1:1), (2S)-
• (2S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-7-ol,hydrochloride
• (2S)-3-(4-hydroxyphenyl)-4-methyl-2-{4-[2-(piperidin-1-yl)ethoxy]phenyl}-2H-chromen-7-ol hydrochloride (1:1)
• Acolbifene hydrochloride
• EM-01538
• EM-652.HCl
• SCH-57068.HCl
• UNII-KXC7811DBY
• AKOS040745472
• MS-29171
• Acolbifene hydrochloride (USAN)
• (2S)-3-(4-Hydroxyphenyl)-4-methyl-2-(4-(2-piperidin-1-yl-ethoxy)phenyl)-2H-chromen-7-ol
• SCH57068 Hydrochloride
• (2S)-3-(4-HYDROXYPHENYL)-4-METHYL-2-(4-(2-PIPERIDIN-1-YLETHOXY)PHENYL)-2H-CHROMEN-7-OL, HYDROCHLORIDE
• Q27282480
• SCHEMBL9979094
• (2s)-3-(4-hydroxyphenyl)-4-methyl-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)-2h-1-benzopyran-7-ol hcl
• SCH-57068 HYDROCHLORIDE
• 2H-1-Benzopyran-7-ol, 3-(4-hydroxyphenyl)-4-methyl-2-(4-(2-(1-piperidinyl)ethoxy)phenyl)-, hydrochloride, (2S)-
• 252555-01-4
• Acolbifene HCl
• ACOLBIFENE (hydrochloride)
• KXC7811DBY
• CHEMBL2105965
• Acolbifene Hydrochloride [USAN]
• (S)-3-(4-Hydroxyphenyl)-4-methyl-2-(4-(2-(piperidin-1-yl)ethoxy)phenyl)-2H-chromen-7-ol hydrochloride
• EM 652.Hydrochloride
• CS-0006117
• (2S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-7-ol;hydrochloride
• SCH57068.HCl
• D02758
• SCH57068 HCL
• DTXSID30948108
• HY-16023
• G17168
• DA-60777

• Inchi： 1S/C29H31NO4.ClH/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30;/h5-14,19,29,31-32H,2-4,15-18H2,1H3;1H/t29-;/m0./s1
• InChI Key： BYQDPIXWTVEVEA-JMAPEOGHSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)[C@H]1C(C2C=CC(=CC=2)O)=C(C)C2C=CC(=CC=2O1)O)CCN1CCCCC1

Computed Properties

• Exact Mass: 493.20216
• Monoisotopic Mass: 493.2019862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.16

Additional information on Acolbifene hydrochloride

Introduction to Acolbifene Hydrochloride (CAS No. 252555-01-4)

Acolbifene hydrochloride, with the chemical identifier CAS No. 252555-01-4, is a synthetic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicine. This compound belongs to the class of selective estrogen receptor modulators (SERMs), a category of drugs that exhibit tissue-selective estrogenic and anti-estrogenic effects by binding to estrogen receptors. The hydrochloride salt form of Acolbifene hydrochloride enhances its solubility and bioavailability, making it a promising candidate for therapeutic applications.

The development of Acolbifene hydrochloride has been driven by the need for more targeted and safer treatments for conditions associated with estrogen receptor activity. Traditional estrogen therapies, while effective, often come with a range of side effects due to their non-specific action. Acolbifene hydrochloride, however, is designed to interact selectively with estrogen receptors in different tissues, thereby minimizing systemic side effects. This targeted action makes it particularly interesting for the treatment of breast cancer, osteoporosis, and other estrogen-dependent disorders.

Recent research has highlighted the potential of Acolbifene hydrochloride in addressing menopausal symptoms without the increased risk of endometrial hyperplasia associated with non-selective estrogens. Studies have demonstrated that Acolbifene hydrochloride can alleviate vasomotor symptoms such as hot flashes and night sweats while maintaining bone density and cardiovascular health. These findings are particularly significant given the growing prevalence of menopausal conditions worldwide.

The mechanism of action of Acolbifene hydrochloride involves its ability to bind to estrogen receptors in a tissue-specific manner. In breast tissue, it acts as an anti-estrogen, helping to reduce the growth of hormone-sensitive breast cancer cells. In contrast, in bone tissue, it exhibits weak estrogenic activity, which can help prevent bone loss associated with osteoporosis. This dual action makes Acolbifene hydrochloride a versatile therapeutic agent with broad clinical implications.

One of the most compelling aspects of Acolbifene hydrochloride is its potential to improve cardiovascular health. Unlike some other SERMs that may have adverse effects on lipid profiles, studies suggest that Acolbifene hydrochloride can actually improve cholesterol levels by increasing HDL (good cholesterol) and decreasing LDL (bad cholesterol). This effect is particularly important for postmenopausal women who are at an increased risk of cardiovascular diseases.

The pharmacokinetic profile of Acolbifene hydrochloride has also been extensively studied. The compound exhibits rapid absorption after oral administration and has a relatively short half-life, which allows for once-daily dosing. This convenience is likely to enhance patient compliance and make the drug more practical for clinical use. Additionally, its solubility in water due to the hydrochloride salt form facilitates formulation into oral tablets or capsules.

In clinical trials, Acolbifene hydrochloride has shown promising results in reducing menopausal symptoms without causing significant side effects such as weight gain or mood swings. Patients have reported a noticeable improvement in their quality of life after starting treatment with this compound. These positive outcomes have prompted further research into its potential applications in other therapeutic areas.

The future development of Acolbifene hydrochloride is likely to focus on optimizing its formulation and exploring new indications. Researchers are investigating its potential use in treating gynecological disorders, such as endometriosis and uterine fibroids, where estrogen receptor activity plays a significant role. Additionally, studies are being conducted to evaluate its efficacy in combination therapies with other drugs targeting different pathways involved in estrogen-dependent diseases.

From a chemical perspective, Acolbifene hydrochloride represents an important advancement in the design of SERMs. Its molecular structure has been carefully optimized to enhance selectivity and reduce off-target effects. The use of computational modeling and high-throughput screening techniques has been instrumental in identifying compounds like Acolbifene hydrochloride that exhibit high affinity for estrogen receptors while minimizing unwanted interactions.

The regulatory landscape for Acolbifene hydrochloride is also evolving as more data becomes available on its safety and efficacy. Regulatory agencies are closely monitoring clinical trial results and will likely require additional studies before approving it for widespread use. However, the encouraging preliminary findings suggest that Acolbifene hydrochloride could become a valuable addition to the arsenal of treatments available for estrogen-dependent conditions.

In conclusion, Acolbifene hydrochloride (CAS No. 252555-01-4) is a promising therapeutic agent with significant potential in the treatment of menopausal symptoms, breast cancer, osteoporosis, and other estrogen-related disorders. Its selective action on estrogen receptors, combined with its favorable pharmacokinetic profile, makes it an attractive option for patients who require targeted estrogen therapy without experiencing systemic side effects.